Cas no 1122-05-0 (3-Methyl-4-nitroisoxazole)

3-Methyl-4-nitroisoxazole is a nitro-substituted isoxazole derivative characterized by its heterocyclic structure, which incorporates both nitrogen and oxygen atoms within a five-membered ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its nitro and isoxazole functional groups contribute to its reactivity, enabling applications in nucleophilic substitution and cyclization reactions. The compound exhibits stability under standard conditions, facilitating handling and storage. Its structural features make it a valuable precursor for synthesizing biologically active molecules, including potential antimicrobial and anti-inflammatory agents. Proper safety precautions should be observed due to its nitro group, which may pose reactivity hazards.

3-Methyl-4-nitroisoxazole structure

Product Name:3-Methyl-4-nitroisoxazole

CAS No:1122-05-0

MF:C₄H₄N₂O₃

MW:128.08616065979

CID:894527

PubChem ID:13804274

Update Time:2025-06-09

3-Methyl-4-nitroisoxazole Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-4-nitroisoxazole
- 3-methyl-4-nitro-1,2-oxazole
- isoxazole, 3-methyl-4-nitro- (7ci,8ci,9ci)
- AKOS006372246
- Isoxazole, 3-methyl-4-nitro-
- DTXSID70549976
- DB-287727
- SCHEMBL5779334
- 1122-05-0
- Inchi： 1S/C4H4N2O3/c1-3-4(6(7)8)2-9-5-3/h2H,1H3
- InChI Key： DGKVNRDVQUPXHS-UHFFFAOYSA-N
- SMILES： O1C=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

Exact Mass: 128.02222
Monoisotopic Mass: 128.02219199g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 71.8Å²

Experimental Properties

PSA: 69.17

3-Methyl-4-nitroisoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM191296-1g	3-methyl-4-nitroisoxazole	1122-05-0	95%	1g	$830	2021-08-05
Chemenu	CM191296-1g	3-methyl-4-nitroisoxazole	1122-05-0	95%	1g	$***	2023-04-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757445-1g	3-Methyl-4-nitroisoxazole	1122-05-0	95%	1g	￥7276.00	2024-08-09